2-(2-Amino-5-(4-methoxyphenoxy)pyrimidin-4-yl)-5-(benzyloxy)phenol
Description
2-(2-Amino-5-(4-methoxyphenoxy)pyrimidin-4-yl)-5-(benzyloxy)phenol is a chemical compound that has been extensively studied due to its potential applications in scientific research. It is commonly referred to as "AMPP" and has been found to exhibit a variety of biochemical and physiological effects. The purpose of
Scientific Research Applications
Selective Aldose Reductase Inhibitors and Antioxidant Activity
Research on pyrido[1,2-a]pyrimidin-4-one derivatives, which share structural similarities with 2-(2-Amino-5-(4-methoxyphenoxy)pyrimidin-4-yl)-5-(benzyloxy)phenol, has shown these compounds to be selective aldose reductase (ALR2) inhibitors with micromolar/submicromolar activity levels. This inhibition is crucial for managing diabetic complications. Additionally, these derivatives exhibit significant antioxidant properties, particularly catechol derivatives, suggesting their potential in oxidative stress-related conditions (La Motta et al., 2007).
Antifungal Applications
Another study explored the antifungal effects of pyrimidin-amine derivatives on various types of fungi, including Aspergillus terreus and Aspergillus niger. The findings revealed that specific dimethylpyrimidin-derivatives possess notable antifungal activities, underscoring their potential as antifungal agents. This opens avenues for developing new antifungal treatments based on pyrimidin-amine chemistry (Jafar et al., 2017).
Herbicide Development
Research on herbicidal compounds such as ZJ0273, which includes a dimethoxypyrimidin-2-yloxy component similar to the compound , indicates the potential agricultural applications of these chemicals. These studies involve the synthesis and application of labeled ZJ0273 compounds for weed control, demonstrating the utility of pyrimidinyl derivatives in developing new herbicides for oilseed rape and potentially other crops (Yang & Lu, 2010).
properties
IUPAC Name |
2-[2-amino-5-(4-methoxyphenoxy)pyrimidin-4-yl]-5-phenylmethoxyphenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O4/c1-29-17-7-9-18(10-8-17)31-22-14-26-24(25)27-23(22)20-12-11-19(13-21(20)28)30-15-16-5-3-2-4-6-16/h2-14,28H,15H2,1H3,(H2,25,26,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRMMNPNZPPOAGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC2=CN=C(N=C2C3=C(C=C(C=C3)OCC4=CC=CC=C4)O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Amino-5-(4-methoxyphenoxy)pyrimidin-4-yl)-5-(benzyloxy)phenol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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